Cas no 89564-05-6 (Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester)

Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester is a specialized organic compound featuring a benzo[b]thiophene core linked to a tert-butyl carbamate group. This structure imparts stability and reactivity, making it useful as an intermediate in pharmaceutical and agrochemical synthesis. The tert-butyl ester moiety enhances solubility and facilitates selective deprotection under mild conditions, enabling controlled functionalization. Its benzo[b]thiophene scaffold offers potential for derivatization in bioactive molecule development, particularly in kinase inhibitors or antimicrobial agents. The compound’s well-defined purity and consistent performance make it suitable for research and industrial applications requiring precise molecular building blocks. Proper handling under inert conditions is recommended to preserve its integrity.
Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester structure
89564-05-6 structure
Product Name:Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester
CAS No:89564-05-6
MF:C13H15NO2S
MW:249.32870221138
CID:596492
PubChem ID:13182768
Update Time:2025-11-02

Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester
    • tert-butyl N-(1-benzothiophen-3-yl)carbamate
    • Z1508697699
    • 89564-05-6
    • tert-Butyl 1-benzothiophen-3-ylcarbamate
    • tert-Butyl benzo[b]thiophen-3-ylcarbamate
    • tert-Butylbenzo[b]thiophen-3-ylcarbamate
    • EN300-6473682
    • DTXSID50525399
    • 3-(t-butoxycarbonylamino)1-benzothiophen
    • SCHEMBL17101667
    • G64470
    • Inchi: 1S/C13H15NO2S/c1-13(2,3)16-12(15)14-10-8-17-11-7-5-4-6-9(10)11/h4-8H,1-3H3,(H,14,15)
    • InChI Key: FIERANRXVQECJU-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=CC1=2)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 249.08234989g/mol
  • Monoisotopic Mass: 249.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 66.6Ų

Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester Pricemore >>

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